Cas no 56468-21-4 (7H,8H-imidazo1,5-apyrazin-8-one)

7H,8H-imidazo1,5-apyrazin-8-one structure
56468-21-4 structure
Product Name:7H,8H-imidazo1,5-apyrazin-8-one
CAS No:56468-21-4
MF:C6H5N3O
MW:135.123400449753
MDL:MFCD19221408
CID:945382
PubChem ID:308341
Update Time:2025-04-19

7H,8H-imidazo1,5-apyrazin-8-one Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,5-a]pyrazin-8(7H)-one
    • 7H-imidazo[1,5-a]pyrazin-8-one
    • AC1L7CP5
    • AK149089
    • Imidazo< 1,5-a> pyrazin-8(7H)-on
    • NSC209767
    • SureCN1155489
    • SureCN955011
    • 7H,8H-imidazo1,5-apyrazin-8-one
    • DTXSID30308809
    • AKOS006356909
    • 7H,8H-imidazo[1,5-a]pyrazin-8-one
    • EN300-317305
    • NSC-209767
    • SCHEMBL955011
    • 56468-21-4
    • MDL: MFCD19221408
    • Inchi: 1S/C6H5N3O/c10-6-5-3-7-4-9(5)2-1-8-6/h1-4H,(H,8,10)
    • InChI Key: SLYRIXNICMCXFH-UHFFFAOYSA-N
    • SMILES: O=C1C2=CN=CN2C=CN1

Computed Properties

  • Exact Mass: 135.04335
  • Monoisotopic Mass: 135.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
  • LogP: 0.02260

7H,8H-imidazo1,5-apyrazin-8-one Pricemore >>

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Enamine
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Enamine
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7H,8H-imidazo[1,5-a]pyrazin-8-one
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Enamine
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Enamine
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Enamine
EN300-317305-0.25g
7H,8H-imidazo[1,5-a]pyrazin-8-one
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$601.0 2023-09-05
Enamine
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